Cas no 1361577-10-7 (5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid)

• Product Name: 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid
• CAS No: 1361577-10-7
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4991377
• Update Time: 2025-06-15

5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-10-2-7(3-13(19)20)1-8(4-10)9-5-11(16)14(18)12(17)6-9/h1-2,4-6H,3H2,(H,19,20)
• InChI Key： NWYRSFDPEQSZOS-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=CC(=C1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3

Additional information on 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid

Introduction to 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid (CAS No. 1361577-10-7) and Its Emerging Applications in Chemical Biology

The compound 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid (CAS No. 1361577-10-7) represents a significant molecule in the realm of chemical biology, particularly due to its unique structural and functional properties. As a derivative of biphenyl with multiple chlorine substituents, this compound has garnered attention for its potential applications in various biochemical pathways and drug discovery processes.

5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid is characterized by its rigid biphenyl core, which is further modified by four chlorine atoms at specific positions. This structural configuration imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The acetic acid moiety at the 3-position enhances its solubility in polar solvents, facilitating its use in biochemical assays and pharmaceutical formulations.

In recent years, the study of polychlorinated biphenyls (PCBs) and their derivatives has expanded beyond environmental toxicology into the domain of medicinal chemistry. 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid, while structurally related to PCBs, exhibits different biological activities due to the presence of the carboxylic acid group. This modification allows for selective interactions with biological targets, making it a promising candidate for therapeutic development.

One of the most compelling aspects of 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid is its potential role as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of this compound can modulate the activity of cytochrome P450 enzymes, which are crucial in drug metabolism and detoxification processes.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interaction profiles for 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid with various biological targets. These computational studies have identified potential applications in treating inflammatory diseases and cancer by inhibiting key signaling pathways. The chlorine substituents on the biphenyl ring enhance hydrophobic interactions with lipid bilayers, improving membrane permeability and facilitating intracellular delivery of drug candidates.

The synthesis of 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the biphenyl core with multiple chlorine substituents.

From a regulatory perspective, 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid (CAS No. 1361577-10-7) is subject to standard guidelines for chemical substances used in research and development. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety in production processes. Additionally, researchers must conduct thorough toxicological assessments before advancing into clinical trials.

The impact of 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid extends beyond academic research into industrial applications. Pharmaceutical companies are exploring its potential as a lead compound for developing novel therapeutics targeting neurological disorders. Preliminary studies suggest that derivatives of this molecule may interact with neurotransmitter receptors, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers investigating metabolic pathways and disease mechanisms. As our understanding of molecular interactions continues to evolve, 5,3',4',5'-Tetrachlorobiphenyl-3-acetic acid is poised to play an increasingly important role in developing innovative therapeutic strategies.